Cas no 886888-55-7 (N-(4-{4-(1H-1,3-benzodiazol-2-yl)piperidin-1-ylsulfonyl}phenyl)benzamide)

• Product Name: N-(4-{4-(1H-1,3-benzodiazol-2-yl)piperidin-1-ylsulfonyl}phenyl)benzamide
• CAS No: 886888-55-7
• MF: C₂₅H₂₄N₄O₃S
• MW: 460.548064231873
• CID: 5476283
• Update Time: 2025-05-19

N-(4-{4-(1H-1,3-benzodiazol-2-yl)piperidin-1-ylsulfonyl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-[[4-(1H-benzimidazol-2-yl)-1-piperidinyl]sulfonyl]phenyl]-
• N-(4-{4-(1H-1,3-benzodiazol-2-yl)piperidin-1-ylsulfonyl}phenyl)benzamide

• Inchi： 1S/C25H24N4O3S/c30-25(19-6-2-1-3-7-19)26-20-10-12-21(13-11-20)33(31,32)29-16-14-18(15-17-29)24-27-22-8-4-5-9-23(22)28-24/h1-13,18H,14-17H2,(H,26,30)(H,27,28)
• InChI Key： MOHVQPCAWXJESX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N2CCC(C3NC4=CC=CC=C4N=3)CC2)(=O)=O)C=C1)(=O)C1=CC=CC=C1

Additional information on N-(4-{4-(1H-1,3-benzodiazol-2-yl)piperidin-1-ylsulfonyl}phenyl)benzamide

Comprehensive Overview of N-(4-{4-(1H-1,3-benzodiazol-2-yl)piperidin-1-ylsulfonyl}phenyl)benzamide (CAS No. 886888-55-7)

N-(4-{4-(1H-1,3-benzodiazol-2-yl)piperidin-1-ylsulfonyl}phenyl)benzamide, with the CAS number 886888-55-7, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its complex molecular structure, features a benzodiazolyl moiety linked to a piperidine ring, which is further connected to a phenylsulfonyl group and a benzamide unit. Such structural complexity makes it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the scientific community has shown growing interest in N-(4-{4-(1H-1,3-benzodiazol-2-yl)piperidin-1-ylsulfonyl}phenyl)benzamide due to its potential therapeutic properties. Researchers are exploring its role as a modulator of specific biological pathways, particularly those involving protein-protein interactions and enzyme inhibition. The compound's unique structure allows it to interact with a variety of molecular targets, making it a versatile tool in medicinal chemistry. Its CAS number 886888-55-7 is frequently cited in academic papers and patent applications, underscoring its relevance in cutting-edge research.

One of the key reasons for the popularity of N-(4-{4-(1H-1,3-benzodiazol-2-yl)piperidin-1-ylsulfonyl}phenyl)benzamide is its potential application in addressing unmet medical needs. For instance, it has been studied in the context of neurodegenerative diseases, where its ability to cross the blood-brain barrier and interact with neural receptors is of particular interest. Additionally, its benzodiazolyl component is known to exhibit fluorescence properties, which could be leveraged in diagnostic imaging and biomarker detection. These multifaceted applications make it a compound of high value in both therapeutic and diagnostic fields.

The synthesis of N-(4-{4-(1H-1,3-benzodiazol-2-yl)piperidin-1-ylsulfonyl}phenyl)benzamide involves a series of carefully controlled chemical reactions, often requiring advanced techniques such as microwave-assisted synthesis or catalytic coupling. The process typically begins with the preparation of the piperidine core, followed by the introduction of the benzodiazolyl group and subsequent sulfonylation. The final step involves the attachment of the benzamide moiety to complete the structure. Each step must be optimized to ensure high yield and purity, as impurities can significantly affect the compound's biological activity.

From an industrial perspective, CAS number 886888-55-7 represents a compound with substantial commercial potential. Pharmaceutical companies are increasingly investing in the development of novel small molecules like this one, driven by the demand for more effective and targeted therapies. The compound's patent status and regulatory pathway are critical considerations for stakeholders, as they determine the feasibility of bringing it to market. Furthermore, its potential for combination therapy with existing drugs is an area of active investigation, offering opportunities for synergistic effects and reduced side effects.

In the realm of academic research, N-(4-{4-(1H-1,3-benzodiazol-2-yl)piperidin-1-ylsulfonyl}phenyl)benzamide is often discussed in the context of structure-activity relationship (SAR) studies. These studies aim to elucidate how modifications to its molecular framework influence its biological activity. For example, replacing the benzodiazolyl group with other heterocycles or altering the sulfonyl linker can lead to significant changes in potency and selectivity. Such insights are invaluable for designing next-generation compounds with improved pharmacological profiles.

Another area where CAS number 886888-55-7 is making waves is in the field of computational chemistry. Researchers are using molecular docking and quantum mechanical calculations to predict how the compound interacts with its targets. These in silico methods help narrow down the most promising candidates for experimental validation, saving time and resources. The compound's relatively large size and flexibility pose challenges for modeling, but advances in computational power and algorithms are steadily overcoming these hurdles.

Environmental and safety considerations are also paramount when working with N-(4-{4-(1H-1,3-benzodiazol-2-yl)piperidin-1-ylsulfonyl}phenyl)benzamide. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize risks. Laboratories conducting research on this compound typically adhere to Good Laboratory Practices (GLP) and other regulatory guidelines to ensure worker safety and environmental protection. These precautions are especially important given the compound's potential for large-scale production in the future.

Looking ahead, the future of N-(4-{4-(1H-1,3-benzodiazol-2-yl)piperidin-1-ylsulfonyl}phenyl)benzamide appears bright. Its versatility and potential applications in medicine, diagnostics, and materials science make it a compound worth watching. As research continues to uncover new facets of its behavior and utility, it is likely to play an increasingly prominent role in scientific and industrial advancements. For those interested in the latest developments, keeping an eye on publications and patents related to CAS number 886888-55-7 is highly recommended.